2-(4-{[benzyl(methyl)amino]sulfonyl}phenoxy)-N-(4-chlorobenzyl)acetamide

• IUPAC Name: 2-[4-[benzyl(methyl)sulfamoyl]phenoxy]-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-26(16-19-5-3-2-4-6-19)31(28,29)22-13-11-21(12-14-22)30-17-23(27)25-15-18-7-9-20(24)10-8-18/h2-14H,15-17H2,1H3,(H,25,27)
• InChI Key: LPDCQQIEQBOFJJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)OCC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

The compound “2-(4-{[benzyl(methyl)amino]sulfonyl}phenoxy)-N-(4-chlorobenzyl)acetamide” is a derivative of phenoxy acetamide. Phenoxy acetamides and their derivatives have been investigated for their potential as therapeutic candidates.

Synthesis Analysis

The synthesis of benzene derivatives, such as this compound, often involves electrophilic aromatic substitution. This process includes the formation of a sigma-bond to the benzene ring by an electrophile, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of this compound is based on the phenoxy acetamide framework. It includes a benzyl(methyl)amino sulfonyl group and a 4-chlorobenzyl group attached to the phenoxy acetamide core.

Chemical Reactions Analysis

The compound, being a derivative of phenoxy acetamide, is likely to undergo similar reactions. These reactions often involve electrophilic aromatic substitution.

Physical and Chemical Properties Analysis

The compound has a molecular formula of C21H26N2O5S and a molecular weight of 418.50654. Other physical and chemical properties are not available in the current resources.

Future Directions

Phenoxy acetamide and its derivatives, including this compound, have been identified as potential therapeutic candidates. Future research may focus on designing new derivatives of phenoxy acetamide that are safe and effective.